PARP7-IN-16 free base

• Molecular Formula: C25H27FN4O4
• Molecular Weight: 466.5 g/mol
• InChI: InChI=1S/C25H27FN4O4/c1-3-17(4-2)29-12-11-28(15-22(29)31)24(33)19-13-16(9-10-20(19)26)14-30-21-8-6-5-7-18(21)23(32)27-25(30)34/h5-10,13,17H,3-4,11-12,14-15H2,1-2H3,(H,27,32,34)
• InChIKey: WKXCQZQWHUTWSY-UHFFFAOYSA-N

PARP7-IN-16 Free Base: Pan-PARP Inhibitor

PARP7-IN-16 free base (CAS 2136325-05-6), also identified as compound 36, is a potent and orally active small-molecule inhibitor of poly(ADP-ribose) polymerase (PARP) family members 1, 2, and 7 . This compound is the free base form of PARP7-IN-16 and is utilized exclusively as a research tool for investigating the roles of PARP enzymes in oncology, with a specific focus on breast and prostate cancer models . It is offered by multiple suppliers as a high-purity chemical for in vitro and in vivo studies .

P

Pathway Study Fit

Pan-PARP inhibition across PARP-1, PARP-2, and PARP-7 isoforms in a single tool compound

M

Model Context

Supports oncology and immunology research models investigating combined PARP family blockade

R

Route Compatibility

Reported oral activity may support in vivo dosing workflows in rodent tumor models

Why PARP7-IN-16 Free Base Is Irreplaceable

Selecting a generic PARP inhibitor for research requires caution, as the diverse biological functions across the PARP family are driven by distinct isoforms [1]. Compounds selective for only PARP1/2, such as olaparib or venadaparib, are primarily used to exploit DNA repair deficiencies . In contrast, PARP7 plays a critical role in immune regulation and tumor-intrinsic signaling pathways that are not addressed by these narrow-spectrum inhibitors [2]. PARP7-IN-16 free base is a multi-PARP inhibitor with a distinct potency profile across PARP1, PARP2, and PARP7, making it a non-substitutable tool for studies where modulation of PARP7 in addition to PARP1/2 is required [3].

Target Compound

Pan-PARP Inhibitor

PARP7-IN-16 free base inhibits PARP-1, PARP-2, and PARP-7 concurrently, yielding a triple-isoform blockade profile.

Potential Substitute

Selective PARP7 Agent

Compounds such as Atamparib, JAB-26766, or DNT-1569 are designed to spare PARP-1/2, fundamentally altering the inhibition landscape.

Selective PARP7 inhibitors may not reproduce pan-PARP experimental outcomes; observed phenotypes may shift toward PARP7-only blockade interpretation rather than combined PARP-1/2/7 inhibition.

Isoform-selectivity context differs significantly: substituting with a highly selective agent (>1000-fold PARP7/PARP1) changes the target-engagement profile and may alter pathway-response readouts in cellular and in vivo models.

• [1] Gozgit, J. M., et al. (2021). PARP7 negatively regulates the type I interferon response in cancer cells. Nature Cancer, 2(12), 1324-1340. View Source
• [2] Ribon Therapeutics. (n.d.). RBN-2397: A First-in-Class PARP7 Inhibitor. View Source
• [3] TargetMol. (n.d.). PARP7-IN-16 (T81541) product page. View Source

PARP7-IN-16 Free Base: Comparative Evidence

Triple-Target Pan-PARP Inhibition Profile

PARP7-IN-16 free base demonstrates potent inhibition of PARP1, PARP2, and PARP7, with IC50 values of 0.94 nM, 0.87 nM, and 0.21 nM, respectively . In contrast, the clinical-stage PARP7 inhibitor RBN-2397 (atamparib) is reported to have an IC50 for PARP7 of <3 nM but also inhibits PARP1 and PARP2 with IC50 values of 37 nM and 17 nM, respectively [1]. This indicates that while both compounds inhibit PARP7, PARP7-IN-16 free base achieves more balanced and potent inhibition across PARP1/2, which may be advantageous in models where combined inhibition of PARP1/2 and PARP7 is desired .

Triple-Target Inhibition Profile

Head-to-head

PARP7-IN-16 PARP-1 IC₅₀ 0.94 nM
PARP-2 IC₅₀ 0.87 nM
PARP-7 IC₅₀ 0.21 nM

Atamparib (RBN-2397) PARP-1 IC₅₀ 29 ± 8 nM
PARP-2 IC₅₀ 17 ± 7 nM
PARP-7 IC₅₀

Supports pan-PARP pathway-response interpretation across three isoforms

Recombinant human PARP enzymes; biochemical luminescence assay

Evidence Dimension	Inhibitory potency (IC50) across PARP isoforms
Target Compound Data	PARP1: 0.94 nM; PARP2: 0.87 nM; PARP7: 0.21 nM
Comparator Or Baseline	RBN-2397: PARP7 <3 nM; PARP1: 37 nM; PARP2: 17 nM
Quantified Difference	PARP1 inhibition is ~39-fold more potent; PARP2 inhibition is ~20-fold more potent; PARP7 inhibition is ~14-fold more potent.
Conditions	Biochemical enzyme inhibition assays (reported by respective vendors/original publications)

Why This Matters

This data clarifies that PARP7-IN-16 free base is not a selective PARP7 agent but a potent multi-PARP inhibitor, guiding its appropriate use in assays evaluating combined PARP1/2/7 blockade rather than isoform-specific studies.

• [1] Denovicon Therapeutics. (2026). DNT-1569 selectivity data (includes RBN-2397 comparator). 1stOncology. View Source

Superior PARP7 Inhibitory Potency

Against its primary target PARP7, PARP7-IN-16 free base has an IC50 of 0.21 nM . Another PARP7 inhibitor, KMR-206, which is reported as a selective PARP7 inhibitor, has a documented IC50 of 13.7 nM for PARP7 . This represents a ~65-fold increase in biochemical potency for PARP7-IN-16 against the PARP7 enzyme in similar assay formats .

PARP7 Inhibition Potency

Data to verify

0.21 nM

Supports PARP7 target-engagement assay context at low concentrations

~37-fold lower IC₅₀ than PARP7-IN-12 (7.836 nM); cross-study comparison, independent verification recommended

Evidence Dimension	Inhibitory potency (IC50) against PARP7 enzyme
Target Compound Data	0.21 nM
Comparator Or Baseline	KMR-206: 13.7 nM
Quantified Difference	~65-fold lower IC50 value
Conditions	Biochemical enzyme inhibition assays (reported in respective studies/vendor datasheets)

Why This Matters

The substantially lower IC50 value indicates that PARP7-IN-16 free base can be used at significantly lower concentrations to achieve comparable target engagement, potentially reducing off-target effects and improving experimental signal-to-noise ratios.

Selectivity vs. Clinical PARP7 Inhibitors

PARP7-IN-16 free base is reported to be orally active . This is a critical differentiator from research compounds that require intravenous or intraperitoneal injection, which can introduce stress artifacts and require specialized formulations [1]. While specific pharmacokinetic parameters (e.g., %F, Cmax) for PARP7-IN-16 free base are not publicly disclosed in detail, the designation 'orally active' places it in a class of inhibitors suitable for long-term dosing studies in rodent tumor models .

Isoform Selectivity Profile

Cross-study comparable

PARP7-IN-16 ~4.5× PARP7/PARP1
~4.1× PARP7/PARP2

Clinical PARP7 Inhibitors JAB-26766: >1800× PARP7/PARP2
DNT-1569: ~2000–2500×

Supports isoform-selectivity research workflow; pan-PARP vs selective PARP7 attribution review

Biochemical assays with recombinant human PARP isoforms; selectivity context may differ across assay platforms

Evidence Dimension	Route of administration feasibility for in vivo studies
Target Compound Data	Orally active
Comparator Or Baseline	Many in-class research compounds (e.g., KMR-206, I-1) do not specify oral bioavailability or require injection.
Quantified Difference	N/A
Conditions	Vendor-reported property; supported by class of compounds in J. Med. Chem. 2023 publication

Why This Matters

Oral activity streamlines in vivo experimental workflows by enabling dosing via oral gavage, which is less invasive, reduces animal stress, and allows for more physiologically relevant chronic dosing regimens compared to parenteral administration.

• [1] Turner, P. V., et al. (2011). Administration of substances to laboratory animals: routes of administration and factors to consider. Journal of the American Association for Laboratory Animal Science, 50(5), 600-613. View Source

Oral Bioactivity for In Vivo Dosing

PARP7-IN-16 free base demonstrates solubility in DMSO at approximately 33.33 mg/mL (71.45 mM) with ultrasonication at <60°C . This quantitative solubility metric is essential for planning in vitro experiments, as it provides a defined upper limit for stock solution preparation without precipitation, which can confound assay results [1]. This contrasts with some PARP7 inhibitors that lack publicly reported solubility limits, necessitating empirical determination and risking compound waste .

Oral Bioactivity

Data to verify

Qualitatively reported as orally active; no public F%, Cmax, or AUC data available

Supports oral in vivo dosing feasibility review for rodent models

Species, dose regimen, and formulation not specified; PK characterization recommended prior to study design

Evidence Dimension	Solubility in DMSO
Target Compound Data	33.33 mg/mL (~71.45 mM)
Comparator Or Baseline	Many in-class research compounds lack publicly reported solubility limits.
Quantified Difference	N/A
Conditions	DMSO with ultrasonication (<60°C)

Why This Matters

A clearly defined solubility limit enables accurate preparation of stock solutions and serial dilutions, reducing experimental variability and ensuring reliable, reproducible in vitro data.

• [1] Lipinski, C. A., et al. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. View Source

Molecular Identity and Purity Specifications

Vendor data for PARP7-IN-16 free base specifies a purity of ≥99% . This high level of purity is critical for reproducible research, as impurities can contribute to off-target effects, reduce apparent potency, or cause unexpected toxicity in cellular and in vivo models [1]. While purity standards vary among vendors of other PARP7 inhibitors (e.g., 95% is common), the ≥99% specification for this compound provides a higher level of assurance for rigorous quantitative pharmacology studies .

Molecular Identity

Specification review

CAS 2136325-05-6
C₂₅H₂₇FN₄O₄
MW 466.5 g/mol
≥ 95% HPLC

Supports procurement identity verification and lot-consistency review

Available as solid powder and pre-formulated DMSO solution

Evidence Dimension	Chemical purity
Target Compound Data	≥99%
Comparator Or Baseline	Typical research-grade inhibitor purity: ≥95%
Quantified Difference	≥4% higher purity threshold
Conditions	Vendor analytical quality control

Why This Matters

Higher purity reduces the risk of confounding experimental variables introduced by unknown impurities, enhancing data robustness and facilitating cross-study comparisons.

• [1] Baell, J. B., & Holloway, G. A. (2010). New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. Journal of Medicinal Chemistry, 53(7), 2719-2740. View Source

PARP7-IN-16 Free Base: Research Applications

Triple PARP Inhibition in Cancer Models

Given its potent IC50 values for PARP1 (0.94 nM), PARP2 (0.87 nM), and PARP7 (0.21 nM), PARP7-IN-16 free base is ideally suited for in vitro studies in breast cancer models where the interplay between DNA repair (PARP1/2) and immune signaling (PARP7) is of interest . Its high purity (≥99%) and defined DMSO solubility (33.33 mg/mL) enable precise dose-response experiments to dissect the relative contributions of each PARP isoform to cancer cell viability and interferon signaling .

Oral Dosing for In Vivo Oncology

The oral activity of PARP7-IN-16 free base makes it a practical tool for chronic dosing in syngeneic mouse models, where modulation of PARP7-dependent tumor immune evasion is a primary endpoint . In contrast to injectable PARP7 inhibitors like RBN-2397 (which can also be dosed orally but with different PK), this compound's distinct multi-PARP profile allows researchers to specifically explore the therapeutic index and immune effects of combined PARP1/2/7 inhibition versus selective PARP7 blockade .

Pan-PARP vs. Selective PARP7 Control

PARP7-IN-16 free base serves as a critical control or comparison compound in studies utilizing selective PARP7 inhibitors. By directly comparing the effects of a multi-PARP inhibitor (IC50 PARP7: 0.21 nM) against those of a more selective agent like KMR-206 (IC50 PARP7: 13.7 nM) , researchers can deconvolute the specific biological consequences of inhibiting PARP1/2 versus PARP7 alone. This is essential for validating target engagement and understanding mechanism-of-action in complex biological systems .

High-Potency PARP7 Inhibition Assays

The well-defined biochemical potency of PARP7-IN-16 free base across multiple PARP isoforms makes it an excellent reference standard for developing and validating new PARP enzyme assays . Its high purity and established solubility parameters reduce variability and ensure consistent performance as a positive control in high-throughput screening campaigns or when characterizing novel PARP inhibitors .

Application

Selection Property

Validation Focus

Pan-PARP pathway inhibition studies

Triple-isoform inhibition context

PARP-1/2/7 pathway-response endpoints

Oral in vivo oncology model studies

Oral administration compatibility

In vivo exposure-model review

Isoform-selectivity comparator studies

Pan-PARP vs selective PARP7 context

Mechanism-of-action attribution review

PARP7 biochemical screening assays

Reported assay potency context

Target-engagement assay review